Picric acid sensitive optode based on a fluorescence carrier covalently bound to membrane
Analyst Pub Date: 2001-02-15 DOI: 10.1039/B009002F
Abstract
An acryloyl group was attached to fluorescein through the phenol hydroxyl group to make it photopolymerizable with 2-hydroxypropyl methacrylate and covalently immobilized on an optode glass surface modified with γ-(methacryloxy)propyltrimethoxysilane. The optode system with a plastic-clad fused silica bifurcated fiber optic bundle shows satisfactory analytical performance characteristics for determining picric acid in terms of selectivity and reproducibility with a linear range from 8.0 × 10−7 to 4.0 × 10−3 mol L−1. The quenching mechanism was investigated. The optode membrane can be applied to the indirect determination of cinchonine drug and the results obtained were satisfactory.
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